Cas no 2229181-70-6 (3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine)

• Product Name: 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine
• CAS No: 2229181-70-6
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6111214
• PubChem ID: 165975002
• Update Time: 2025-10-29

3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine
• 2229181-70-6
• 3-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)propan-1-amine
• EN300-2005677

• Inchi： 1S/C12H23NO/c1-12(2)9-4-5-11(10(12)8-9)14-7-3-6-13/h9-11H,3-8,13H2,1-2H3
• InChI Key： YHAIOSRCSPZPLM-UHFFFAOYSA-N
• SMILES： O(CCCN)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine

Introduction to 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine (CAS No: 2229181-70-6)

3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine, identified by its CAS number 2229181-70-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functional amine group, has garnered attention for its potential applications in drug development and molecular engineering. The unique structural motif of this compound, featuring a 6,6-dimethylbicyclo3.1.1heptan-2-yl moiety, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and medicinal researchers.

The compound’s structure is composed of a propylamine backbone substituted with an oxygenated derivative of a bicyclic hydrocarbon. The presence of the 6,6-dimethylbicyclo3.1.1heptan-2-yl group introduces steric hindrance and electronic effects that can modulate the compound’s interactions with biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise molecular recognition is crucial.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The bicyclic framework of 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine aligns well with this trend, as bicyclo compounds are known to exhibit enhanced binding affinity and selectivity in biological systems. Studies have shown that such structures can effectively mimic natural substrates or transition states, thereby facilitating the development of highly specific pharmacological agents.

The synthesis of 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include ring formation reactions, such as intramolecular cyclizations, followed by functional group modifications to introduce the propylamine moiety. The use of advanced catalytic systems and stereoselective techniques has enabled the efficient preparation of this complex molecule with high enantiomeric purity.

The pharmacological evaluation of 3-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-amine has revealed promising activities in preclinical models. Initial studies indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as a lead compound for further optimization. The oxygenated side chain enhances solubility and bioavailability, which are critical factors for drug-like properties. Additionally, the rigid bicyclic core provides stability against metabolic degradation, improving the compound’s shelf life and therapeutic efficacy.

The development of computational tools for molecular modeling has significantly accelerated the discovery process for novel bioactive compounds like 3-{(6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)propan-1-am ine (CAS No: 2229181-70-6). By integrating quantum mechanical calculations with machine learning algorithms, researchers can predict binding affinities and optimize molecular structures with unprecedented precision. These advancements have enabled the rapid screening of large chemical libraries and the identification of promising candidates for experimental validation.

In conclusion, 3-{(6,6-dimethylbicyclo3.1.1heptan -2 -yl}oxy)propan -1 -amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications . The compound’s complex bicyclic framework combined with its functional amine group makes it an attractive candidate for further research and development . As our understanding of molecular interactions continues to evolve , compounds like this one will play a crucial role in shaping the future of drug discovery and molecular medicine .